Cas no 2091362-81-9 (1-(bromomethyl)-1-methoxycyclopropane)

• Product Name: 1-(bromomethyl)-1-methoxycyclopropane
• CAS No: 2091362-81-9
• MF: C₅H₉BrO
• MW: 165.028361082077
• MDL: MFCD30613344
• CID: 4778351
• PubChem ID: 131518475
• Update Time: 2026-02-27

1-(bromomethyl)-1-methoxycyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-Bromomethyl-1-methoxy-cyclopropane
• 1-(Bromomethyl)-1-methoxycyclopropane
• SB35262
• 1-(bromomethyl)-1-methoxycyclopropane

• MDL： MFCD30613344
• Inchi： 1S/C5H9BrO/c1-7-5(4-6)2-3-5/h2-4H2,1H3
• InChI Key： MNAYACVQRWJUGK-UHFFFAOYSA-N
• SMILES： BrCC1(CC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 68.5
• XLogP3: 1.2
• Topological Polar Surface Area: 9.2

Additional information on 1-(bromomethyl)-1-methoxycyclopropane

Professional Introduction to Compound with CAS No. 2091362-81-9 and Product Name: 1-(bromomethyl)-1-methoxycyclopropane

1-(bromomethyl)-1-methoxycyclopropane, identified by the Chemical Abstracts Service registry number CAS No. 2091362-81-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the cyclopropane class, which is renowned for its unique three-membered ring structure, characterized by significant ring strain and high reactivity. The presence of both a bromomethyl and a methoxy functional group on the cyclopropane ring endows this molecule with distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules, particularly in drug development.

The bromomethyl group (–CH₂Br) is a versatile electrophilic center, enabling nucleophilic substitution reactions that are pivotal in constructing carbon-carbon bonds. This feature is particularly useful in medicinal chemistry, where such transformations are often employed to link pharmacophoric moieties together. Concurrently, the methoxy group (–OCH₃) serves as a protecting group for hydroxyl or carbonyl functionalities and can also participate in various electronic and steric interactions within a molecular framework. The combination of these two groups on a strained cyclopropane ring creates a molecule with multiple reactivity centers, making it an intriguing candidate for further chemical manipulation.

In recent years, there has been growing interest in cyclopropane derivatives due to their potential biological activities. The strained three-membered ring of cyclopropanes often enhances their bioavailability and binding affinity to biological targets. For instance, studies have demonstrated that cyclopropane-containing molecules can exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The compound 1-(bromomethyl)-1-methoxycyclopropane is no exception and has been explored as a building block for more complex pharmacologically active agents.

One of the most compelling applications of this compound lies in its role as a precursor for the synthesis of heterocyclic compounds. Heterocycles are integral components of numerous therapeutic agents, and their structural diversity often correlates with biological activity. By introducing the bromomethyl group into the cyclopropane framework, chemists can readily engage in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings to incorporate aryl or amino groups, respectively. These transformations have been instrumental in generating novel scaffolds for drug discovery.

The methoxy group on 1-(bromomethyl)-1-methoxycyclopropane also plays a crucial role in these synthetic strategies. It can be selectively removed under specific conditions to reveal reactive sites such as alcohols or carbonyls, allowing for further functionalization. This dual functionality makes the compound exceptionally useful in multi-step syntheses where precise control over reaction pathways is essential.

Recent advancements in organometallic chemistry have further expanded the synthetic utility of this compound. Transition-metal-catalyzed reactions, particularly those involving palladium or copper catalysts, have enabled efficient transformations of cyclopropanes with various electrophiles and nucleophiles. For example, palladium-catalyzed borylation of 1-(bromomethyl)-1-methoxycyclopropane has been reported as a means to introduce boronic acid functionalities, which can then be coupled with aryl halides via cross-coupling reactions to construct biaryl systems—a common motif in many drugs.

The pharmaceutical industry has also leveraged this compound in the development of enzyme inhibitors. By strategically modifying the cyclopropane core with appropriate substituents, researchers can design molecules that interact with specific enzyme active sites. The high reactivity of the bromomethyl group allows for rapid derivatization into more complex structures that mimic natural substrates or interfere with enzyme catalysis. Such inhibitors have shown promise in preclinical studies for treating conditions ranging from metabolic disorders to infectious diseases.

Another area where 1-(bromomethyl)-1-methoxycyclopropane has found utility is in materials science. The strained nature of cyclopropanes makes them excellent candidates for polymerization studies, leading to materials with unique mechanical and thermal properties. Additionally, the presence of both electrophilic and nucleophilic centers allows for copolymerization with other monomers to create block copolymers or functionalized polymers that exhibit tailored characteristics.

In conclusion, 1-(bromomethyl)-1-methoxycyclopropane (CAS No. 2091362-81-9) represents a versatile intermediate with broad applications across multiple disciplines. Its unique structural features—combining a reactive bromomethyl group with a protective methoxy group on a strained cyclopropane ring—make it an invaluable tool for synthetic chemists working on pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new methodologies for functionalizing heterocyclic systems, compounds like this are likely to remain at the forefront of innovation.